Cas no 2228762-42-1 (5-(4-oxobutyl)thiophene-2-carbonitrile)

5-(4-Oxobutyl)thiophene-2-carbonitrile is a versatile intermediate in organic synthesis, particularly valued for its reactive carbonyl and nitrile functionalities. The compound’s structure, featuring a thiophene ring linked to a 4-oxobutyl chain, enables its use in the preparation of heterocyclic compounds, pharmaceuticals, and advanced materials. Its nitrile group offers opportunities for further functionalization, such as hydrolysis or cyclization reactions, while the ketone moiety allows for condensation or reduction processes. This compound is particularly useful in the development of conjugated systems for electronic applications due to the thiophene backbone. Its well-defined reactivity and stability make it a reliable building block for researchers in medicinal and materials chemistry.

5-(4-oxobutyl)thiophene-2-carbonitrile structure

2228762-42-1 structure

Product Name:5-(4-oxobutyl)thiophene-2-carbonitrile

CAS No:2228762-42-1

MF:C₉H₉NOS

MW:179.238860845566

CID:5846678

PubChem ID:165612137

Update Time:2025-06-07

5-(4-oxobutyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-(4-oxobutyl)thiophene-2-carbonitrile
- 2228762-42-1
- EN300-1748990
- Inchi： 1S/C9H9NOS/c10-7-9-5-4-8(12-9)3-1-2-6-11/h4-6H,1-3H2
- InChI Key： SMHPPPYJVHYKKN-UHFFFAOYSA-N
- SMILES： S1C(C#N)=CC=C1CCCC=O

Computed Properties

Exact Mass: 179.04048508g/mol
Monoisotopic Mass: 179.04048508g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 69.1Å²

5-(4-oxobutyl)thiophene-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1748990-0.05g	5-(4-oxobutyl)thiophene-2-carbonitrile	2228762-42-1	0.05g	$1308.0	2023-09-20
Enamine	EN300-1748990-0.1g	5-(4-oxobutyl)thiophene-2-carbonitrile	2228762-42-1	0.1g	$1371.0	2023-09-20
Enamine	EN300-1748990-0.25g	5-(4-oxobutyl)thiophene-2-carbonitrile	2228762-42-1	0.25g	$1432.0	2023-09-20
Enamine	EN300-1748990-0.5g	5-(4-oxobutyl)thiophene-2-carbonitrile	2228762-42-1	0.5g	$1495.0	2023-09-20
Enamine	EN300-1748990-1.0g	5-(4-oxobutyl)thiophene-2-carbonitrile	2228762-42-1	1g	$1557.0	2023-06-03
Enamine	EN300-1748990-2.5g	5-(4-oxobutyl)thiophene-2-carbonitrile	2228762-42-1	2.5g	$3051.0	2023-09-20
Enamine	EN300-1748990-5.0g	5-(4-oxobutyl)thiophene-2-carbonitrile	2228762-42-1	5g	$4517.0	2023-06-03
Enamine	EN300-1748990-10.0g	5-(4-oxobutyl)thiophene-2-carbonitrile	2228762-42-1	10g	$6697.0	2023-06-03
Enamine	EN300-1748990-1g	5-(4-oxobutyl)thiophene-2-carbonitrile	2228762-42-1	1g	$1557.0	2023-09-20
Enamine	EN300-1748990-5g	5-(4-oxobutyl)thiophene-2-carbonitrile	2228762-42-1	5g	$4517.0	2023-09-20